3-Cyclopropoxy-2,5-dimethylpyridine

• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 3-cyclopropyloxy-2,5-dimethylpyridine
• InChI: InChI=1S/C10H13NO/c1-7-5-10(8(2)11-6-7)12-9-3-4-9/h5-6,9H,3-4H2,1-2H3
• InChI Key: INPGEOWXTQSBJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)C)OC2CC2

Description

3-Cyclopropoxy-2,5-dimethylpyridine is a pyridine derivative featuring a cyclopropoxy group at the 3-position and methyl groups at the 2- and 5-positions. The cyclopropoxy moiety introduces steric bulk and electron-donating properties via its ether oxygen, while the methyl groups enhance lipophilicity and modulate steric interactions. This compound is structurally analogous to several pyridine derivatives documented in catalysis and organic synthesis contexts .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyclopropoxy-2,5-dimethylpyridine can be achieved through several synthetic routes. One common method involves the cyclopropanation of 2,5-dimethylpyridine using cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the cyclopropoxy group .

Industrial Production Methods: Industrial production of 3-Cyclopropoxy-2,5-dimethylpyridine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions: 3-Cyclopropoxy-2,5-dimethylpyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding pyridine N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to yield the corresponding reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the cyclopropoxy group can be replaced by other nucleophiles under appropriate conditions

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base

Major Products Formed:

Oxidation: Pyridine N-oxides.

Reduction: Reduced pyridine derivatives.

Substitution: Substituted pyridine derivatives

Scientific Research Applications

3-Cyclopropoxy-2,5-dimethylpyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2,5-dimethylpyridine involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, depending on its structural features and the nature of the target. For example, it may inhibit the activity of enzymes involved in microbial cell wall synthesis, leading to antimicrobial effects. Additionally, its interaction with cellular receptors can modulate signaling pathways, resulting in various biological effects .

Comparison with Similar Compounds

Substituent Effects: Cyclopropoxy vs. Methoxy/Chloro Groups

Key Analogs :

• 5-Chloro-2-methoxynicotinaldehyde (): A pyridine derivative with a methoxy group at position 2 and a chloro substituent at position 5. The methoxy group is smaller and less sterically demanding than cyclopropoxy, but both substituents donate electrons via resonance. Chloro groups, by contrast, are electron-withdrawing, altering the pyridine ring’s reactivity for electrophilic substitution .

Implications :

• Electronic Effects : Cyclopropoxy’s electron-donating nature may stabilize adjacent electrophilic sites, contrasting with chloro’s electron-withdrawing effects.

Pyridine Substitution Patterns: 3,5-Dimethyl vs. 2,5-Dimethyl

Key Analogs :

• Dibromo(R,R)-XylSKEWPHOSruthenium(II) (): A ruthenium complex incorporating 3,5-dimethylpyridine carboxamide (3,5-DMPICA). The 3,5-dimethyl substitution pattern enhances symmetry and steric shielding around the metal center, a critical feature in asymmetric catalysis .
• Dibromo(R,R)-DIPSKEWPHOSruthenium(II) (): Similar to the above but with bulkier 3,5-diisopropylphenyl phosphine ligands, highlighting the role of substituent size in tuning catalytic activity.

Comparison with Target Compound :

• 2,5-Dimethyl vs. 3,5-Dimethyl : The 2,5-dimethyl substitution in 3-cyclopropoxy-2,5-dimethylpyridine creates an asymmetric steric environment, which could influence its coordination behavior compared to symmetric 3,5-dimethyl analogs.

Cyclopropane-Containing Substituents

Key Analog :

• 3-[(Cyclopropylmethyl)amino]-1-(4-methoxyphenyl)pyrrolidine-2,5-dione (): Contains a cyclopropylmethyl amino group, which introduces rigidity and lipophilicity. Unlike the cyclopropoxy group, this substituent includes a secondary amine, enabling hydrogen bonding or protonation-dependent reactivity .

Implications :

• Solubility : Cyclopropoxy’s ether linkage may improve solubility in polar aprotic solvents compared to the amine-containing analog.
• Reactivity : The ether group is less nucleophilic than an amine, reducing susceptibility to acid-catalyzed cleavage.

Data Table: Structural and Functional Comparison

Compound Name	Substituents	Key Properties/Applications	Reference
3-Cyclopropoxy-2,5-dimethylpyridine	3-cyclopropoxy, 2,5-dimethyl	Potential catalyst ligand, moderate steric bulk	N/A
5-Chloro-2-methoxynicotinaldehyde	2-methoxy, 5-chloro	Electrophilic reactivity, polar
Dibromo(R,R)-XylSKEWPHOSRu(II)	3,5-dimethylpyridine carboxamide	Asymmetric hydrogenation catalyst
3-[(Cyclopropylmethyl)amino]pyrrolidinedione	Cyclopropylmethyl amino, methoxyphenyl	Rigid, lipophilic, hydrogen bonding